Cas no 2090448-68-1 (rac-(1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylic acid
• CAS No: 2090448-68-1
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD30728399
• CID: 5164005
• PubChem ID: 124680557
• Update Time: 2025-10-29

rac-(1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(aminocarbonyl)-2-methyl-, (1R,2S)-rel-
• rac-(1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylic acid

• MDL： MFCD30728399
• Inchi： 1S/C6H9NO3/c1-3-2-6(3,4(7)8)5(9)10/h3H,2H2,1H3,(H2,7,8)(H,9,10)/t3-,6+/m0/s1
• InChI Key： JUQPEUUUSGCPNX-BBIVZNJYSA-N
• SMILES： [C@]1(C(N)=O)(C(O)=O)C[C@@H]1C

Additional information on rac-(1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylic acid

Rac-(1R,2S)-1-Carbamoyl-2-Methylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylic acid, with the CAS number 2090448-68-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and its potential applications in drug development. The term "rac" in its name refers to its racemic nature, meaning it is a 50:50 mixture of two enantiomers: (1R,2S) and (1S,2R). This stereochemistry plays a crucial role in determining the compound's biological activity and pharmacokinetic properties.

The structural features of this compound are worth delving into. It consists of a cyclopropane ring, which is a three-membered carbon ring known for its high ring strain and reactivity. Attached to this ring are two substituents: a carbamoyl group (-CONH₂) at position 1 and a methyl group (-CH₃) at position 2. The presence of these groups introduces additional functional diversity to the molecule, making it a valuable substrate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of rac-(1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylic acid as a lead compound in the development of new therapeutic agents. Researchers have explored its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, investigations into its inhibitory effects on certain kinases have shown promising results, suggesting its potential role in anti-cancer therapies.

The synthesis of this compound involves a series of well-defined organic reactions. Starting from simple precursors, chemists employ techniques such as Friedel-Crafts alkylation, cyclopropanation methods, and stereo-selective reactions to construct the desired molecule. The stereochemistry of the product is carefully controlled during the synthesis to ensure the formation of the racemic mixture.

In terms of physical properties, rac-(1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a pharmacological standpoint, this compound has been subjected to extensive in vitro and in vivo testing. Preclinical studies have demonstrated its ability to cross cellular membranes efficiently due to its lipophilic nature, which enhances its bioavailability. Additionally, it has shown selectivity towards specific biological targets, reducing off-target effects that are often associated with non-selective drugs.

One area where rac-(1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylic acid has shown particular promise is in the treatment of neurodegenerative diseases. Researchers have investigated its ability to inhibit enzymes involved in amyloid-beta production, which is a hallmark of Alzheimer's disease. Early results from animal models suggest that this compound could slow down disease progression without causing significant adverse effects.

Moreover, the compound's cyclopropane ring has been exploited in click chemistry applications. The reactivity of this ring allows for efficient conjugation with other molecules, enabling the creation of larger molecular frameworks with enhanced functionality. This versatility has made it a valuable tool in combinatorial chemistry and drug discovery efforts.

In conclusion, rac-(1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylic acid represents an exciting advancement in organic chemistry with broad implications for drug development. Its unique structure, stereochemical properties, and biological activity make it a subject of ongoing research interest. As scientists continue to explore its potential applications further insights into its therapeutic value are expected to emerge.